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Compound of Interest

2,2-dimethyl-(513C)1,3-dioxane-
4,6-dione

Cat. No.: B027785

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of 13C labeled Meldrum's acid. This isotopically labeled compound is a valuable
tool in various research fields, particularly in mechanistic studies and as a building block for the
synthesis of complex labeled molecules.

Core Properties of 13C Labeled Meldrum's Acid

13C labeled Meldrum's acid shares most of its physical and chemical properties with its
unlabeled counterpart, with the key difference being the presence of the 13C isotope, which is
crucial for nuclear magnetic resonance (NMR) studies and as a tracer in metabolic and
biosynthetic pathway investigations.

Table 1: Physical and Chemical Properties of Meldrum's Acid and its 13C Isotopologue
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Value (Unlabeled

Value (13C Labeled

Property . . Reference
Meldrum's Acid) Meldrum's Acid)
) 2,2-dimethyl-(5-
2,2-dimethyl-1,3- ]
IUPAC Name ) ) 13C)1,3-dioxane-4,6- [1]
dioxane-4,6-dione ]
dione
CAS Number 2033-24-1 123254-02-4 [2113]
Molecular Formula CeHsOa4 Cs513CHs0a4 [2][4]
Molecular Weight 144.126 g/mol 145.12 g/mol [1112]
_ Not specified,
Beige or colorless o
Appearance ) ] expected to be similar  [2]
crystalline solid
to unlabeled
_ _ 94 t0 95 °C
Melting Point 92-95 °C [2][3]
(decomposes)
Not specified,
Solubility in Water Soluble expected to be similar  [2]
to unlabeled
Not specified,
Acidity (pKa) 4.97 expected to be very [2]
similar to unlabeled
Purity - 298% [4]

Spectroscopic Data

The primary utility of 13C labeling is for NMR spectroscopy. While a dedicated full 13C NMR
spectrum for singly labeled Meldrum's acid is not readily available in the provided search
results, data from related labeled compounds offer valuable insights.

Table 2: 13C NMR Data of a Related Labeled Compound
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Chemical Coupling
Labeled .
Compound o Solvent Shift (8) Constant Reference
Position(s)
ppm (J) Hz
5-([1'-
( d,J=36
B3Clacetyl)-[5- C5 and Acetyl - 59.94 (keto),
Not specified (keto), d, J = [5]
BCIMeldrum' cr 99.81 (enol)
. 70 (enol)
s acid
d,J=36
199.84 (keto),
(keto), d, J = [5]
173.79 (enol)
70 (enol)

This data for a dually labeled derivative indicates the approximate chemical shifts for the C5
carbon in both its keto and enol forms, with the observed coupling constants confirming the
presence of adjacent 13C labels.

Experimental Protocols

Detailed methodologies are crucial for the synthesis and application of 13C labeled Meldrum's
acid.

Synthesis of [5-13C]-2,2-dimethyl-1,3-dioxane-4,6-dione ([5-*C]Meldrum's acid)

This procedure is adapted from the synthesis of labeled acyl-Meldrum's acid, which starts with
labeled malonic acid.[5]

o Starting Material: [2-13C]malonic acid.
o Reagents: Acetone, acetic anhydride, sulfuric acid.
e Procedure:
o A mixture of [2-13C]malonic acid and acetone is prepared.

o Acetic anhydride is added slowly in a controlled manner, with catalytic sulfuric acid
present.[6][7]
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o The reaction mixture is stirred, allowing for the condensation reaction to proceed, forming
the 1,3-dioxane-4,6-dione ring structure.

o The product, [5-13C]Meldrum's acid, is then isolated and purified, typically by
recrystallization.[8]

An alternative synthesis route involves the reaction of isopropenyl acetate with [2-3C]malonic
acid.[3]

Acylation of Meldrum's Acid (General Procedure)
This protocol is essential for creating derivatives used in further synthetic steps.[5][9]
» Starting Material: Meldrum's acid (or its 13C labeled analogue).
o Reagents: Dry dichloromethane (CH2Cl2), dry pyridine, acetyl chloride.
e Procedure:
o Meldrum's acid is dissolved in a mixture of dry CH2Clz and dry pyridine.
o The resulting solution is cooled to 0°C.
o A solution of acetyl chloride in dry CH2Clz is added to the cooled mixture.
o The reaction mixture is stirred for 1 hour at 0°C and then for 3 hours at 25°C.
o The mixture is diluted with water, acidified with 3 M HCI, and extracted with CH2Cl-.

o The organic layers are combined, dried, and the solvent is evaporated to yield the acyl-
Meldrum's acid.

Applications and Signaling Pathways

13C labeled Meldrum's acid is a versatile reagent in organic synthesis and biochemical studies.

» Tracer for Biosynthetic Studies: It serves as a precursor for the synthesis of isotopically
labeled compounds used to investigate polyketide biosynthesis.[5][10] The 13C label allows
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for the tracking of carbon atoms through complex metabolic pathways.

o Labeled Antimicrobial Agent: It has been described as a labeled antimicrobial agent,
suggesting its use in studying the mechanism of action or uptake of certain deodorant
compositions.[3][4][11]

o Synthesis of Labeled (3-ketoesters: Acyl derivatives of 13C labeled Meldrum's acid can
undergo decarboxylative esterification to produce 13C labeled (3-ketoesters, which are
important intermediates in organic synthesis.[10]

Diagrams of Key Processes

The following diagrams, generated using the DOT language, illustrate the synthesis and a key
reaction of 13C labeled Meldrum's acid.

Caption: Synthesis of [5-13C]Meldrum's Acid.

Caption: General reaction pathway for 13C labeled [3-ketoester synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027785#what-are-the-properties-of-13c-labeled-
meldrum-s-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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